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Compound of Interest

Compound Name:
2-(7-Bromo-1H-indol-3-

yl)ethanamine hydrochloride

CAS No.: 156941-60-5

Cat. No.: B124900

Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

Introduction
7-Bromotryptamine hydrochloride is a halogenated derivative of tryptamine, a monoamine

alkaloid found in plants, fungi, and animals. Tryptamine and its derivatives are known for their

interaction with various neurotransmitter systems, most notably the serotonin (5-

hydroxytryptamine, 5-HT) system.[1][2][3] As substituted tryptamines are frequently

investigated for their potential as selective ligands for 5-HT receptor subtypes, 7-

bromotryptamine serves as a valuable research chemical for neuropharmacology, drug

discovery, and medicinal chemistry.[3][4]

Brominated tryptamines are also found as natural products in marine organisms, such as

sponges, and have been studied for potential neuroprotective and anti-inflammatory activities.

[5][6][7][8] These application notes provide an overview of the properties of 7-bromotryptamine

hydrochloride and detailed protocols for its characterization as a research tool for investigating

G protein-coupled receptor (GPCR) signaling, particularly at serotonin receptors.
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Physicochemical and Safety Data
Proper handling and storage are essential for maintaining the integrity of the compound. Store

at 2-8°C.[9]

Table 1: Physicochemical Properties of 7-Bromotryptamine Hydrochloride

Property Value Source

CAS Number 156941-60-5 [9][10]

Molecular Formula C₁₀H₁₂BrClN₂ [9][10]

Molecular Weight 275.57 g/mol [10]

Purity ≥95-97% [9][10]

Physical Form Yellow to Brown Solid [9]

| Storage Temperature | 2-8°C |[9] |

Safety Information: 7-Bromotryptamine hydrochloride should be handled with standard

laboratory precautions.

Signal Word: Warning[9]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[9]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[9]

Hypothesized Mechanism of Action: Serotonin
Receptor Modulation
Based on its structural similarity to serotonin and other substituted tryptamines, the primary

hypothesis is that 7-bromotryptamine acts as a ligand for one or more serotonin (5-HT)

receptor subtypes.[1][11] Most 5-HT receptors are GPCRs that modulate downstream signaling
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cascades by activating heterotrimeric G proteins.[1][12] These receptors can couple to different

Gα subunits, such as Gαs (which stimulates adenylyl cyclase), Gαi (which inhibits adenylyl

cyclase), or Gαq (which activates phospholipase C).[13][14] The protocols below are designed

to test this hypothesis by assessing binding affinity and functional activity at Gαs- and Gαi-

coupled receptors via changes in the second messenger cyclic adenosine monophosphate

(cAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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